3-(4-Methylphenyl)-2-propen-1-amine

• IUPAC Name: (E)-3-(4-methylphenyl)prop-2-en-1-amine
• InChI: InChI=1S/C10H13N/c1-9-4-6-10(7-5-9)3-2-8-11/h2-7H,8,11H2,1H3/b3-2+
• InChI Key: OITJKIRWSYUMSZ-NSCUHMNNSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CCN
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/CN
• Molecular Formula: C10H13N
• DSSTOX Substance ID: DTXSID801276911
• Molecular Weight: 147.22 g/mol
• CAS RN: 158223-55-3

Description

Synthesis Analysis

In the context of synthesizing amine derivatives, paper details the synthesis of 3-Methyl-1-[2-(1-piperidiny) phenyl]-butyl amine, an intermediate for Repaglinide, through a series of reactions including Grignard reaction, oxidation, substitution, oximation, and reduction. The reduction step was improved to be more environmentally friendly, achieving a high yield of 95.5%. This suggests that similar amine compounds like "3-(4-Methylphenyl)-2-propen-1-amine" could potentially be synthesized through analogous pathways with a focus on optimizing yield and environmental impact.

Molecular Structure Analysis

The molecular structure of amine derivatives is often confirmed using spectroscopic methods. For instance, paper confirms the structure of synthesized amine derivatives using FT-IR, 13C NMR, and 1H NMR spectroscopy. Similarly, paper uses 1H NMR, 13C NMR, FT-IR, and mass spectral analysis, along with X-ray diffraction studies, to confirm the structures of synthesized thiazole-2-amine derivatives. These techniques could be applied to analyze the molecular structure of "3-(4-Methylphenyl)-2-propen-1-amine".

Chemical Reactions Analysis

The reactivity of amine derivatives in chemical reactions is highlighted in paper , where a P–N chelating ligand is used to initiate selective alkene hydrocarboxylation. The study of such reactions provides insights into the potential reactivity of "3-(4-Methylphenyl)-2-propen-1-amine" in forming complexes and undergoing insertion reactions, which could be relevant for catalytic applications.

Physical and Chemical Properties Analysis

The physical and chemical properties of amine derivatives can be influenced by their substituents, as shown in paper , where substituent effects on the redox properties of 2-[(R-phenyl)amine]-1,4-naphthalenediones were studied. The corrosion inhibition performance of amine derivatives on mild steel in HCl medium is investigated in paper , demonstrating the importance of substituent groups on the efficiency of these compounds as inhibitors. These findings suggest that the physical and chemical properties of "3-(4-Methylphenyl)-2-propen-1-amine" would also be significantly affected by its molecular structure and substituents.

Mechanism of Action

Target of Action

Similar compounds, such as pyrazole-bearing compounds, have been known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

Related compounds like mephedrone have been reported to inhibit the reuptake of monoamines by neurons and decrease the rate of synthesis of monoamine oxidase and catechol-o-methyltransferase .

Biochemical Pathways

Related compounds have been shown to affect the central nervous system, resulting in psychoactive effects and the occurrence of hallucinations .

Pharmacokinetics

Similar compounds like mephedrone have been studied in rats and humans, and their metabolites can be detected in urine after usage .

Result of Action

Related compounds have been shown to induce hallucinations and stimulate the mind, making them prone to misuse .

Safety and Hazards

This involves understanding the risks associated with handling the compound. It includes toxicity information, safety precautions, and first aid measures.

Future Directions

This involves predicting potential applications and areas of research for the compound. It could include potential uses in medicine, industry, or research.